molecular formula C26H25N7O4 B2645523 N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide CAS No. 1171977-04-0

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide

Cat. No.: B2645523
CAS No.: 1171977-04-0
M. Wt: 499.531
InChI Key: SIDVIODWKHQDHY-UHFFFAOYSA-N
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Description

N-(1-(1-(3,4-dimethylphenyl)-4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)-3-methyl-1H-pyrazol-5-yl)-3,4-dimethoxybenzamide is a useful research compound. Its molecular formula is C26H25N7O4 and its molecular weight is 499.531. The purity is usually 95%.
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Scientific Research Applications

Insecticidal and Antibacterial Potential

The compound has shown promising results in the field of pest control and antibacterial treatments. A study highlighted the insecticidal and antimicrobial potential of related pyrimidine-linked pyrazole heterocyclic compounds. These compounds were synthesized using a microwave irradiative cyclocondensation technique and exhibited significant insecticidal activity against Pseudococcidae insects and antibacterial potential against certain microorganisms, indicating the compound's potential in pest control and as an antibacterial agent (Deohate & Palaspagar, 2020).

Anticancer Properties

Several studies have highlighted the anticancer potential of pyrazolo[3,4-d]pyrimidin-4-one derivatives. For instance:

  • Novel pyrazole derivatives with pyrazolo[4,3-d]-pyrimidine showed substantial anticancer activity, with certain compounds exhibiting higher activity than the standard drug doxorubicin. These compounds have demonstrated good to excellent antimicrobial activity as well (Hafez, El-Gazzar & Al-Hussain, 2016).
  • Synthesis of pyrazolo[3,4-d]pyrimidin-4-one derivatives resulted in compounds that showed significant antitumor activity against the MCF-7 human breast adenocarcinoma cell line, indicating their potential use in cancer treatment (Abdellatif, Abdelall, Abdelgawad, Ahmed & Bakr, 2014).

Neuroinflammation Imaging and Research

The pyrazolo[1,5-a]pyrimidine derivatives related to the compound have been synthesized and evaluated for their binding potential to the translocator protein 18 kDa (TSPO), which is recognized as an early biomarker of neuroinflammatory processes. The derivatives displayed high affinity for TSPO, and two of them were radiolabeled and used for positron emission tomography (PET) imaging in a rodent model of neuroinflammation, demonstrating their potential in neuroinflammation research and imaging (Damont et al., 2015).

Properties

IUPAC Name

N-[2-[1-(3,4-dimethylphenyl)-4-oxo-5H-pyrazolo[3,4-d]pyrimidin-6-yl]-5-methylpyrazol-3-yl]-3,4-dimethoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C26H25N7O4/c1-14-6-8-18(10-15(14)2)32-23-19(13-27-32)25(35)30-26(29-23)33-22(11-16(3)31-33)28-24(34)17-7-9-20(36-4)21(12-17)37-5/h6-13H,1-5H3,(H,28,34)(H,29,30,35)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SIDVIODWKHQDHY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=C(C=C1)N2C3=C(C=N2)C(=O)NC(=N3)N4C(=CC(=N4)C)NC(=O)C5=CC(=C(C=C5)OC)OC)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C26H25N7O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

499.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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